Cas no 1672655-83-2 (3-Chloro-2-(dibromomethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-2-(dibromomethyl)-5-(trifluoromethyl)pyridine
• CAS No: 1672655-83-2
• MF: C₇H₃Br₂ClF₃N
• MW: 353.361629724503
• CID: 4702982
• Update Time: 2025-10-30

3-Chloro-2-(dibromomethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-(dibromomethyl)-5-(trifluoromethyl)pyridine
• FCH2697367
• PC401064
• 3-Chloro-2-(dibromomethyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3Br2ClF3N/c8-6(9)5-4(10)1-3(2-14-5)7(11,12)13/h1-2,6H
• InChI Key： SQINVZVCOAFRDG-UHFFFAOYSA-N
• SMILES： BrC(C1C(=CC(C(F)(F)F)=CN=1)Cl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-2-(dibromomethyl)-5-(trifluoromethyl)pyridine

Introduction to 3-Chloro-2-(dibromomethyl)-5-(trifluoromethyl)pyridine (CAS No. 1672655-83-2)

3-Chloro-2-(dibromomethyl)-5-(trifluoromethyl)pyridine, with the CAS number 1672655-83-2, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, which is well-known for its diverse applications in medicinal chemistry due to its versatile structural framework. The presence of multiple functional groups, including a chloro substituent, dibromomethyl groups, and a trifluoromethyl moiety, makes this compound a valuable intermediate in the synthesis of various bioactive molecules.

The unique combination of these functional groups imparts distinct chemical properties to the compound, making it a potent building block for the development of novel drugs and agrochemicals. In recent years, there has been a growing interest in pyridine derivatives due to their potential biological activities. Specifically, compounds containing trifluoromethyl groups have shown promise in enhancing metabolic stability and binding affinity in drug candidates.

In the realm of pharmaceutical research, 3-Chloro-2-(dibromomethyl)-5-(trifluoromethyl)pyridine has been explored as a precursor for synthesizing kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The dibromomethyl group provides a reactive site for further functionalization, allowing chemists to attach other pharmacophores that can modulate target protein activity. Furthermore, the chloro substituent can participate in nucleophilic substitution reactions, enabling the construction of more complex molecular architectures.

Recent studies have highlighted the utility of this compound in the development of novel antiviral agents. The structural features of 3-Chloro-2-(dibromomethyl)-5-(trifluoromethyl)pyridine make it an attractive scaffold for designing molecules that can interfere with viral replication mechanisms. For instance, researchers have demonstrated its potential in inhibiting enzymes essential for viral polymerization and assembly. These findings underscore the importance of functional group diversity in optimizing drug-like properties.

The agrochemical industry has also benefited from the exploration of this compound. Its derivatives have been investigated as leads for developing new pesticides with improved efficacy and environmental safety. The presence of halogenated groups enhances the lipophilicity of the compound, facilitating its absorption and translocation within plant tissues. Additionally, the trifluoromethyl group contributes to resistance management by increasing metabolic stability against degradation by microbial enzymes.

Synthetic methodologies for preparing 3-Chloro-2-(dibromomethyl)-5-(trifluoromethyl)pyridine have been refined over time, allowing for scalable production under controlled conditions. Common synthetic routes involve multi-step reactions starting from commercially available pyridine precursors. For example, nucleophilic aromatic substitution reactions can be employed to introduce the chloro and dibromomethyl groups, followed by electrophilic aromatic substitution to incorporate the trifluoromethyl moiety.

The compound's reactivity also makes it a valuable tool in mechanistic studies. Researchers have utilized it to probe reaction pathways and develop new catalytic systems. For instance, its participation in cross-coupling reactions has been studied to optimize conditions for forming carbon-carbon bonds, which are critical in constructing complex organic molecules.

In conclusion, 3-Chloro-2-(dibromomethyl)-5-(trifluoromethyl)pyridine (CAS No. 1672655-83-2) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and reactivity make it an indispensable intermediate in synthetic chemistry. As research continues to uncover new biological activities and synthetic utilities, this compound is poised to play an even greater role in drug discovery and agricultural innovation.